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Compound of Interest

Compound Name: Hexahydrohippurate

Cat. No.: B1199173 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemical compounds is paramount. This document provides crucial safety and

logistical information for the handling and disposal of Hexahydrohippurate, a derivative of the

amino acid glycine. Adherence to these guidelines is essential for minimizing risks and

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Hexahydrohippurate is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS):

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling Hexahydrohippurate.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn. Inspect gloves

for any tears or perforations

before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact with dust or splashes.

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required if working outside of

a fume hood or if there is a risk

of generating dust or aerosols.

Body Protection Laboratory coat
A standard lab coat is required

to protect against skin contact.

Operational Plan for Handling Hexahydrohippurate
A systematic approach to handling Hexahydrohippurate is crucial for minimizing exposure and

ensuring safety. The following workflow outlines the key steps from preparation to disposal.
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Dissolve in Appropriate Solvent
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Dispose of Waste
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Wash Hands Thoroughly
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Caption: Workflow for safely handling Hexahydrohippurate.
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Step-by-Step Handling Procedures
1. Preparation:

Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for Hexahydrohippurate to be fully aware of its hazards and safety precautions.

Don Personal Protective Equipment (PPE): Put on all required PPE as specified in the table

above.

Prepare the Work Area: All handling of solid Hexahydrohippurate should be conducted in a

certified chemical fume hood to avoid inhalation of dust. Ensure the work area is clean and

uncluttered.

2. Handling:

Weighing: Carefully weigh the required amount of Hexahydrohippurate in the fume hood.

Use a spatula for transfers and avoid creating dust.

Dissolving: If the protocol requires a solution, slowly add the solid to the appropriate solvent

in a suitable container within the fume hood.

Experimental Procedure: Conduct the experiment within the fume hood, ensuring that all

equipment is properly set up to prevent spills or releases.

3. Cleanup and Disposal:

Decontamination: After the procedure is complete, decontaminate all surfaces and

equipment that may have come into contact with Hexahydrohippurate using an appropriate

cleaning agent.

Waste Disposal:

Solid Waste: Collect any unused solid Hexahydrohippurate and contaminated materials

(e.g., weigh boats, contaminated paper towels) in a clearly labeled hazardous waste

container.
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Liquid Waste: Collect solutions containing Hexahydrohippurate in a labeled hazardous

waste container for liquid chemical waste.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Do not dispose of Hexahydrohippurate down the drain.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands immediately after.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

By adhering to these safety protocols and operational plans, researchers can handle

Hexahydrohippurate with confidence, ensuring their personal safety and the integrity of their

work environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1199173?utm_src=pdf-body
https://www.benchchem.com/product/b1199173?utm_src=pdf-body
https://www.benchchem.com/product/b1199173?utm_src=pdf-body
https://www.benchchem.com/product/b1199173?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hexahydrohippurate
https://www.benchchem.com/product/b1199173#personal-protective-equipment-for-handling-hexahydrohippurate
https://www.benchchem.com/product/b1199173#personal-protective-equipment-for-handling-hexahydrohippurate
https://www.benchchem.com/product/b1199173#personal-protective-equipment-for-handling-hexahydrohippurate
https://www.benchchem.com/product/b1199173#personal-protective-equipment-for-handling-hexahydrohippurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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